BE“GHE Foundational & Exploratory

Check Availability & Pricing

Proper handling, storage, and disposal of 5-
Bromo-2-chlorobenzotrifluoride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Bromo-2-chlorobenzotrifluoride

Cat. No.: B1265436

An In-depth Technical Guide to the Proper Handling, Storage, and Disposal of 5-Bromo-2-
chlorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information and best-practice protocols for the
safe handling, storage, and disposal of 5-Bromo-2-chlorobenzotrifluoride (CAS No. 445-01-
2). Adherence to these guidelines is crucial for ensuring personnel safety and minimizing
environmental impact in research and development settings.

Chemical and Physical Properties

5-Bromo-2-chlorobenzotrifluoride is a versatile intermediate used in the synthesis of
pharmaceuticals and agrochemicals.[1] Its physical and chemical properties are summarized
below.
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Property Value

Molecular Formula C7H3BrCIF3[1]

Molecular Weight 259.45 g/mol [1]

Appearance White to yellow to orange clear liquid[1]
Melting Point -21 °C[1][2]

Boiling Point 195 °C[1]

Density 1.75 g/mL][1]

Flash Point 81 °C (177.8 °F) - closed cup
Refractive Index n20/D 1.507 (lit.)

Hazard Identification and Safety Precautions

This compound is classified as a combustible liquid that causes skin and serious eye irritation,
and may cause respiratory irritation.[3] It is also toxic to aquatic life with long-lasting effects.

GHS Hazard Statements:

e H227: Combustible liquid[3]

e H315: Causes skin irritation[3]

e H319: Causes serious eye irritation[3]

o H335: May cause respiratory irritation[3]

e H411: Toxic to aquatic life with long lasting effects

Precautionary Statements:

o P210: Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[3]

e P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]
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e P273: Avoid release to the environment.
o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[3]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

e P391: Collect spillage.
o P403+P235: Store in a well-ventilated place. Keep cool.[3]
e P501: Dispose of contents/container to an approved waste disposal plant.[3]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 5-Bromo-2-chlorobenzotrifluoride
to minimize exposure.[4]

PPE Category Specifications

Eye Protection Chemical safety goggles or a face shield.[5]

) Chemical-resistant gloves (e.qg., nitrile or
Hand Protection
neoprene).[4]

Use in a well-ventilated area or under a fume
_ _ hood.[4] If ventilation is inadequate, use a
Respiratory Protection _ _ _
NIOSH-approved respirator with an organic

vapor cartridge.

A lab coat, chemical-resistant apron, or
Body Protection coveralls should be worn.[5] Closed-toe shoes

are mandatory.[4]

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the stability of the compound and
preventing accidents.
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Handling:

Work in a well-ventilated area, preferably a chemical fume hood.[4]

Avoid contact with skin and eyes.[6]

Avoid inhalation of vapor or mist.[3]

Keep away from sources of ignition.[3]

Take measures to prevent the buildup of electrostatic charge.[3]

Storage:

o Store in a tightly closed container in a dry and well-ventilated place.[3][4]

» Store in a cool place, with a recommended temperature of 2 - 8 °C.[1]

» Store away from incompatible materials such as strong oxidizing agents.[4]

First Aid Measures

In the event of exposure, immediate first aid is crucial.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

[6]

Skin Contact

Immediately wash off with soap and plenty of
water. Remove contaminated clothing. Seek

medical attention if irritation persists.[3][6]

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes, lifting lower and upper eyelids.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3][6]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water and seek medical attention.[3]

[6]

Accidental Release and Spill Management

A systematic approach is necessary for managing spills to mitigate risks to personnel and the

environment.

Workflow for Spill Management
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Evacuate non-essential personnel
and ensure adequate ventilation

:

Wear appropriate PPE

l

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

:

Collect the absorbed material into a
suitable, closed container for disposal

l

Decontaminate the spill area

:

Dispose of waste according to
local, state, and federal regulations

Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing spills of 5-Bromo-2-chlorobenzotrifluoride.

Firefighting Measures
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5-Bromo-2-chlorobenzotrifluoride is a combustible liquid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

e Unsuitable Extinguishing Media: Do not use a heavy water stream.

o Specific Hazards: Thermal decomposition can produce carbon oxides, hydrogen chloride
gas, hydrogen bromide gas, and hydrogen fluoride.[3]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3]

Disposal Considerations

Disposal of 5-Bromo-2-chlorobenzotrifluoride and its containers must be conducted in
compliance with all applicable local, state, and federal regulations.

Disposal Protocol
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Characterize waste material

:

Segregate from incompatible waste

l

Place in a labeled, sealed, and
appropriate waste container

:

Store in a designated hazardous
waste accumulation area

l

Arrange for pickup by a licensed
hazardous waste disposal contractor

:

Complete all necessary waste manifests
and documentation

Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper handling, storage, and disposal of 5-Bromo-2-
chlorobenzotrifluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265436#proper-handling-storage-and-disposal-of-5-

bromo-2-chlorobenzotrifluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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